Cas no 120787-71-5 (2H-1-Benzopyran-2-one,8-[(1R,2S)-1,2-dihydroxy-3-methylbutyl]-7-methoxy-, rel-(-)-)

• Product Name: 2H-1-Benzopyran-2-one,8-[(1R,2S)-1,2-dihydroxy-3-methylbutyl]-7-methoxy-, rel-(-)-
• CAS No: 120787-71-5
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 164938
• Update Time: 2024-03-01

2H-1-Benzopyran-2-one,8-[(1R,2S)-1,2-dihydroxy-3-methylbutyl]-7-methoxy-, rel-(-)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,8-[(1R,2S)-1,2-dihydroxy-3-methylbutyl]-7-methoxy-, rel-(-)-
• 2H-1-Benzopyran-2-one,8-(1,2-dihydroxy-3-methylbutyl)-7-methoxy-, (R*,S*)-(-)-
• Merrillin
• 2H-1-Benzopyran-2-one, 8-[(1R,2S)-1,2-dihydroxy-3-methylbutyl]-7-methoxy-, rel-(-)-

• Inchi： 1S/C15H18O5/c1-8(2)13(17)14(18)12-10(19-3)6-4-9-5-7-11(16)20-15(9)12/h4-8,13-14,17-18H,1-3H3/t13-,14+/m0/s1
• InChI Key： MDHGKVCLHTWCOA-UONOGXRCSA-N
• SMILES： C1(=O)OC2=C([C@@H](O)[C@@H](O)C(C)C)C(OC)=CC=C2C=C1

Computed Properties

• Exact Mass: 505.20373
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• XLogP3: 0.704

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 494.1±45.0 °C(Predicted)
• PSA: 80.23
• pka: 13.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives